Cas no 1860282-41-2 (1-[2-(aminomethyl)-1H-imidazol-1-yl]-3-fluoropropan-2-ol)

• Product Name: 1-[2-(aminomethyl)-1H-imidazol-1-yl]-3-fluoropropan-2-ol
• CAS No: 1860282-41-2
• MF: C₇H₁₂FN₃O
• MW: 173.188084602356
• CID: 5820572
• PubChem ID: 165588703
• Update Time: 2025-05-24

1-[2-(aminomethyl)-1H-imidazol-1-yl]-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1860282-41-2
• EN300-1647787
• 1-[2-(aminomethyl)-1H-imidazol-1-yl]-3-fluoropropan-2-ol

• Inchi： 1S/C7H12FN3O/c8-3-6(12)5-11-2-1-10-7(11)4-9/h1-2,6,12H,3-5,9H2
• InChI Key： CZWAIKQNLLKUSY-UHFFFAOYSA-N
• SMILES： FCC(CN1C=CN=C1CN)O

Computed Properties

• Exact Mass: 173.09644018g/mol
• Monoisotopic Mass: 173.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 64.1Ų

Additional information on 1-[2-(aminomethyl)-1H-imidazol-1-yl]-3-fluoropropan-2-ol

1-[2-(Aminomethyl)-1H-imidazol-1-yl]-3-fluoropropan-2-ol (CAS No. 1860282-41-2)

1-[2-(Aminomethyl)-1H-imidazol-1-yl]-3-fluoropropan-2-ol (hereafter referred to as the compound) is a versatile organic compound with the CAS registry number 1860282-41-2. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and catalysis. The compound's structure is characterized by a fluorinated propanol backbone with an imidazole ring substituted at the 1-position, which introduces unique electronic and steric effects.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the imidazole ring followed by functionalization with the aminoethyl group and subsequent fluorination. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. The compound's ability to act as both a nucleophile and an electrophile makes it a valuable building block in organic synthesis.

One of the most promising applications of 1-[2-(aminomethyl)-1H-imidazol-1-yl]-3-fluoropropan-2-ol lies in its use as a chiral catalyst in asymmetric synthesis. Researchers have demonstrated that this compound can effectively catalyze the enantioselective formation of complex molecules, which is critical in drug discovery and development. Its ability to induce high enantioselectivity is attributed to the steric environment created by the imidazole ring and the fluorine atom.

In addition to its catalytic applications, this compound has shown potential in materials science, particularly in the development of novel polymers and coatings. The presence of both hydroxyl and amino groups allows for versatile cross-linking reactions, leading to materials with improved mechanical properties and thermal stability. Recent studies have explored its use in creating stimuli-responsive polymers that can undergo reversible changes in response to external stimuli such as temperature or pH.

The chemical structure of CAS No. 1860282-41-2 plays a pivotal role in its reactivity and functionality. The imidazole ring is known for its aromaticity and ability to participate in hydrogen bonding, which enhances its solubility in polar solvents. The fluorine atom at the 3-position introduces electron-withdrawing effects, making the compound more electrophilic and reactive towards nucleophilic attacks. This combination of properties makes it an ideal candidate for various chemical transformations.

From a biological standpoint, this compound has been investigated for its potential as a drug delivery agent. Its ability to form stable complexes with metal ions has led to its use in designing drug delivery systems that can target specific tissues or cells. Recent research has focused on its application in delivering anticancer drugs, where controlled release mechanisms are critical for minimizing side effects.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term environmental fate and potential bioaccumulation risks.

The demand for 1-[2-(aminomethyl)-1H-imidazol-1-yl]-3-fluoropropan-2-ol continues to grow as new applications are discovered. Its unique combination of chemical properties makes it a valuable tool in both academic research and industrial applications. As advancements in synthetic methods and material science continue, this compound is expected to play an increasingly important role in shaping future innovations across multiple disciplines.